Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

944904-29-4 structure
Product Name:5,6-Dimethoxy-3-iodo-1H-indazole
CAS No:944904-29-4
Molecular Formula:C9H9N2O2I
Molecular Weight:304.08396
MDL:MFCD10696795
CID:69629
PubChem ID:45480425
5,6-Dimethoxy-3-iodo-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-5,6-dimethoxy-1H-indazole
- 1H-Indazole, 3-iodo-5,6- dimethoxy-
- 3-iodo-5,6-dimethoxy-2H-indazole
- 3-iodanyl-5,6-dimethoxy-2H-indazole
- 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
- CS-0263406
- DTXSID80670366
- EN300-8665086
- AB58187
- A844979
- 944904-29-4
-
- MDL: MFCD10696795
- InChIKey: GDKOKWILNDGZBR-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
- SMILES: COC1=C(C=C2C(=C1)C(=NN2)I)OC
Computed Properties
- Exact Mass: 303.97100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 303.971
- Heavy Atom Count: 14
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 47.1A^2
Experimental Properties
- LogP: 2.18470
- PSA: 47.14000
- Refractive Index: 1.687
- Boiling Point: 408.478 °C at 760 mmHg
- Flash Point: 200.841 °C
- Density: 1.840
5,6-Dimethoxy-3-iodo-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006ARM-50mg |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 50mg |
$173.00 | 2024-04-19 | |
Aaron | AR006AZY-50mg |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 50mg |
$155.00 | 2025-02-14 | |
Alichem | A269001723-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 1g |
$525.00 | 2023-08-31 | |
Ambeed | A314032-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95+% | 1g |
$490.0 | ||
Chemenu | CM150695-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95% | 1g |
$580 | 2021-08-05 | |
Crysdot LLC | CD11006725-1g |
3-Iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95+% | 1g |
$620 | ||
Enamine | EN300-8665086-0.05g |
3-iodo-5,6-dimethoxy-1H-indazole |
944904-29-4 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
TRC | D470628-1mg |
5,6-Dimethoxy-3-iodo-1H-indazole |
944904-29-4 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1334076-100mg |
3-Iodo-5,6-dimethoxy-1h-indazole |
944904-29-4 | 95+% | 100mg |
¥1341.00 |
5,6-Dimethoxy-3-iodo-1H-indazole Related Literature
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Pavel Lhoták,Alexandra Bílá,Jan Budka,Michaela Pojarová,Ivan Stibor Chem. Commun., 2008, 1662-1664
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Xiuqiang Duan,Xuyi Wang,Chi-An Cheng,Ranran Zhou,Ziyao Hu,Junbao Yan,Lefu Mei,Xiaoxue Ma,Songjun Yao,Luoxin Wang,Hua Wang Inorg. Chem. Front., 2023,10, 1338-1347
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Navid Soheilnia,Katja M. Kleinke,Abdeljalil Assoud,Holger Kleinke J. Mater. Chem., 2004,14, 2768-2774
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Geoffroy Hervé Lonca,Ciputra Tejo,Hui Ling Chan,Shunsuke Chiba Chem. Commun., 2017,53, 736-739
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6. The magnetoelectric effect in a cubic ferrimagnetic spinel LiFe5O8 with high coupling temperatureRun Liu,Linlin Pan,Silu Peng,Lili Qin,Jian Bi,Jiangtao Wu,Zuo-Guang Ye J. Mater. Chem. C, 2019,7, 1999-2004
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Guru Karthikeyan Thirunavukkarasu,Sridhar Gowrisankaran,Maria Caplovicova,Leonid Satrapinskyy,Maros Gregor,Aleksandra Lavrikova,Jan Gregus,Radoslav Halko,Gustav Plesch,Martin Motola,Olivier Monfort Dalton Trans., 2022,51, 10763-10772
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J. Venugopal,R. Rajeswari,S. Sundarrajan,R. Sridhar,M. Shayanti,S. Narayanan,S. Ramakrishna J. Mater. Chem., 2012,22, 5239-5253
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Takashi Sawaguchi J. Mater. Chem., 2010,20, 4897-4904
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Yuheng Lu Integr. Biol., 2012,4, 328-334
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944904-29-4)5,6-Dimethoxy-3-iodo-1H-indazole

Purity:99%
Quantity:1g
Price($):441.0